Cas no 2227738-54-5 ((3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2227738-54-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5938884
• PubChem ID: 165959278
• Update Time: 2025-06-08

(3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• (3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 2227738-54-5
• EN300-1576083

• Inchi： 1S/C27H32N2O5/c1-2-18(15-25(30)31)28-26(32)17-8-7-9-19(14-17)29-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,17-19,24H,2,7-9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,18+,19-/m1/s1
• InChI Key： SBMJWPIGWWZZNU-CEXWTWQISA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@@H](C(N[C@H](CC(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

Recent Advances in the Study of (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS: 2227738-54-5)

The compound (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS: 2227738-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are crucial for its application in drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) with chiral stationary phases, significantly improved the enantiomeric purity of the compound. This advancement is pivotal for ensuring the reproducibility and efficacy of downstream applications.

In addition to its synthetic utility, (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain proteases involved in inflammatory pathways. However, further mechanistic studies are required to elucidate its precise mode of action and therapeutic potential. Researchers are particularly interested in its role as a scaffold for designing novel protease inhibitors, which could have implications for treating diseases such as cancer and autoimmune disorders.

The stability and solubility of this compound under physiological conditions have also been a subject of recent investigation. A 2024 preprint on bioRxiv reported that the introduction of hydrophilic substituents to the pentanoic acid moiety could enhance its aqueous solubility without compromising its structural integrity. This modification is expected to improve its pharmacokinetic properties, making it more suitable for in vivo studies and eventual clinical applications.

Looking ahead, the integration of computational modeling and machine learning approaches is anticipated to accelerate the discovery of derivatives of (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid with optimized biological activity and drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive this research forward, paving the way for innovative therapeutic agents.